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Compound of Interest

Compound Name: 2-Amino-5-chloropyridine

Cat. No.: B124133

Technical Guide: Physical Properties of 2-
Amino-5-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-Amino-
5-chloropyridine, a crucial intermediate in the pharmaceutical and agrochemical industries.
The data and protocols presented herein are intended to support research, development, and
quality control activities.

Core Physical Properties

2-Amino-5-chloropyridine is an off-white to light yellow crystalline solid.[1][2] Its physical
characteristics, particularly its melting point and solubility, are critical parameters for its
application in synthesis, formulation, and biological studies.

Data Summary

The following table summarizes the reported melting point and solubility data for 2-Amino-5-
chloropyridine.
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Physical Property Value Notes

A range is often reported, with
Melting Point 129 - 141 °C specific values including 135-
138°C and 136°C.[3][4][5][6][7]

Described as slightly to
Solubility in Water 1 g/L (at 20°C) moderately soluble in water.[1]
[6]

Greater solubility is observed
Solubility in Organic Solvents More soluble in organic solvents like ethanol
and methanol.[1]

Log of Water Solubility
-1.56 (mol/L)
(log10ws)

Experimental Protocols

The following are detailed methodologies for the determination of the melting point and
solubility of 2-Amino-5-chloropyridine, based on standard laboratory practices.

Melting Point Determination (Capillary Method)

The melting point of 2-Amino-5-chloropyridine can be accurately determined using the
capillary tube method with a melting point apparatus.[5]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

2-Amino-5-chloropyridine, finely powdered

Thermometer (calibrated)

Mortar and pestle
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Procedure:

o Sample Preparation: A small amount of 2-Amino-5-chloropyridine is placed on a clean, dry
surface and crushed into a fine powder using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 1-2 mm.

o Apparatus Setup: The packed capillary tube is placed into the sample holder of the melting
point apparatus, alongside a calibrated thermometer.

e Heating and Observation:

o For an unknown sample, a rapid initial heating is performed to determine an approximate
melting range.

o For a precise measurement, a fresh sample is heated to a temperature about 10-15°C
below the approximate melting point. The heating rate is then reduced to approximately
2°C per minute.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range.

Solubility Determination

The solubility of 2-Amino-5-chloropyridine can be determined in various solvents to establish
a solubility profile.

Apparatus and Materials:
e Analytical balance
o Test tubes or small vials with closures

o Graduated pipettes or burette
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Stirring apparatus (e.g., magnetic stirrer and stir bars)
Constant temperature bath
Filtration apparatus (e.g., syringe filters)

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer or
HPLC)

Procedure for Quantitative Solubility in Water:

Preparation of Saturated Solution: An excess amount of 2-Amino-5-chloropyridine is
added to a known volume of deionized water in a vial.

Equilibration: The vial is sealed and placed in a constant temperature bath (e.g., 20°C) and
agitated using a magnetic stirrer. The mixture is stirred for a sufficient time (typically 24 hours
or more) to ensure equilibrium is reached. The presence of undissolved solid should be
visible.

Sample Collection and Filtration: The stirring is stopped, and the undissolved solid is allowed
to settle. A known volume of the supernatant is carefully withdrawn using a pipette and
immediately filtered through a syringe filter to remove any remaining solid particles.

Analysis: The concentration of 2-Amino-5-chloropyridine in the clear filtrate is determined
using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC, against a
standard curve.

Calculation: The solubility is calculated and expressed in grams per liter (g/L) or moles per
liter (mol/L).

Procedure for Qualitative Solubility in Organic Solvents:

e Initial Test: A small, measured amount of 2-Amino-5-chloropyridine (e.g., 25 mg) is placed

in a test tube.

e Solvent Addition: The solvent to be tested (e.g., ethanol, methanol) is added in small portions

(e.g., 0.75 mL) with vigorous shaking after each addition.
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¢ Observation: The dissolution of the solid is observed. The compound's solubility is
categorized as very soluble, soluble, or insoluble based on the amount of solvent required to

dissolve the solid.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the determination of the physical
properties of 2-Amino-5-chloropyridine.

Physical Property Determination Workflow
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Caption: Workflow for determining melting point and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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